Cas no 1798035-01-4 (N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1798035-01-4
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 5375584
• PubChem ID: 72718366
• Update Time: 2025-05-20

N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• F6438-1729
• N-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-((2-morpholinopyrimidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• 1798035-01-4
• AKOS024561403

• Inchi： 1S/C17H20N4O5S/c22-27(23,14-1-2-15-16(11-14)26-10-9-25-15)19-12-13-3-4-18-17(20-13)21-5-7-24-8-6-21/h1-4,11,19H,5-10,12H2
• InChI Key： PVCIJCOCXOJXFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCC1=CC=NC(=N1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111Ų

Additional information on N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Professional Introduction to Compound with CAS No. 1798035-01-4 and Product Name: N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by the CAS number 1798035-01-4, represents a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest in academic research and industrial development. The structural features of this molecule, particularly the presence of a morpholine moiety and a pyrimidine ring, contribute to its unique chemical properties and potential therapeutic applications.

The compound's molecular structure is characterized by a benzodioxine core substituted with a sulfonamide group at the 6-position. This structural motif is known to enhance solubility and bioavailability, which are critical factors in drug design. The morpholine ring, attached to the pyrimidine ring via a methyl linker, introduces additional functional groups that can interact with biological targets. Such interactions are pivotal in modulating cellular processes and have been extensively studied in the context of developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The pyrimidine scaffold, in particular, is a privileged structure that has been widely explored for its ability to bind to various biological targets. In the case of N-{[2-(morpholin-4-yl)pyrimidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, the combination of these heterocyclic systems offers a rich landscape for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases play a crucial role in signal transduction pathways that regulate cell growth, division, and survival. By inhibiting these enzymes, N-{[2-(morpholin-4-yl)pyrimidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide may disrupt aberrant signaling pathways associated with various forms of cancer. Preliminary studies have suggested that this compound exhibits potent activity against several kinases, including tyrosine kinases and serine/threonine kinases.

The sulfonamide group at the 6-position of the benzodioxine core further enhances the compound's bioactivity. Sulfonamides are well-known for their broad spectrum of biological activities and have been successfully incorporated into numerous therapeutic agents. The sulfonamide moiety can interact with biological targets through hydrogen bonding and other non-covalent interactions, contributing to the compound's binding affinity and efficacy.

In addition to its potential as an anti-cancer agent, N-{[2-(morpholin-4-yl)pyrimidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in modulating inflammatory responses and immune function. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory pathways, this compound may offer therapeutic benefits in these conditions.

The morpholine ring is another critical structural feature that contributes to the compound's pharmacological profile. Morpholine derivatives are known for their ability to enhance drug solubility and permeability across biological membranes. This property is particularly important for oral administration routes, where poor solubility can limit bioavailability. The presence of the morpholine moiety in N-{[2-(morpholin-4-yl)pyrimidin-4-yll)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide may thus improve its pharmacokinetic properties and enhance its therapeutic efficacy.

Recent research has also explored the use of computational methods to optimize the structure of this compound for improved bioactivity. Techniques such as molecular docking and virtual screening have been employed to identify potential binding modes between N-{[2-(morpholin-4-yll)pyrimidin-lV-yll)methyl]-2,lH-dihydro-l ,l -benzodioxine -6-sulfonamide and target proteins. These computational approaches have helped researchers refine the molecular structure to maximize interactions with biological targets while minimizing off-target effects.

The synthesis of N-{[2-(morpholin-lV-yll)pyrimidin-lV-yll)methyl]-2,lH-dihydro-l ,l -benzodioxine -6-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These methods include transition metal-catalyzed reactions, asymmetric synthesis techniques ,and high-pressure reactions under controlled conditions.

The development of novel synthetic routes has been instrumental in making this compound more accessible for further research and clinical applications .Efforts have been focused on streamlining synthetic processes ,reducing costs ,and minimizing environmental impact .These advancements are crucial for translating laboratory discoveries into viable therapeutics .

In conclusion,N-[{[(morpholme -41)-y11}y11111111111111111111111111111111111111methyl] -23-dihydro -14-benzo doxme -61-sul fonam ide (CAS No .1798035-OI -44) is a promising compound with significant potential in pharmaceutical research .Its unique structural features ,including the presence of morpholine ,pyrimidine ,and sulfon amide moieties ,make it an attractive candidate for further exploration .Recent studies highlight its potential as an anti-cancer agent as well as a modulator of inflammatory responses .Advances in synthetic chemistry and computational methods continue to enhance our understanding and utilization of this compound .Further research is warranted to fully elucidate its therapeutic potential and develop effective clinical applications . p>